N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide

• Molecular Formula: C20H24FN3O2
• Molecular Weight: 357.4 g/mol
• IUPAC Name: N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C20H24FN3O2/c1-26-19-5-3-2-4-18(19)24-14-12-23(13-15-24)11-10-20(25)22-17-8-6-16(21)7-9-17/h2-9H,10-15H2,1H3,(H,22,25)
• InChI Key: TXRRSNBTZBLLRR-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)CCC(=O)NC3=CC=C(C=C3)F

Description

N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide, also known as FMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMP belongs to the class of piperazine compounds that have been extensively studied for their pharmacological properties.

Mechanism Of Action

N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide acts as a selective serotonin reuptake inhibitor (SSRI) by blocking the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which is believed to be responsible for its antidepressant and anxiolytic effects. N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide also acts as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide has been shown to have antidepressant, anxiolytic, and antinociceptive effects in preclinical studies. It has also been shown to improve cognitive function in animal models of depression. N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide has been found to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which are neurotransmitters involved in the regulation of mood and behavior.

Advantages And Limitations For Lab Experiments

N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide has several advantages for lab experiments, including its high potency and selectivity for the serotonin transporter. It has also been shown to have a favorable pharmacokinetic profile, with a long half-life and good oral bioavailability. However, N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide has some limitations, including its high cost and limited availability. It also requires careful handling due to its potential toxicity.

Future Directions

There are several future directions for the research on N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide. One potential area of research is the development of N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide analogs with improved pharmacological properties. Another area of research is the investigation of the role of N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide in the regulation of mood and behavior in animal models of depression and anxiety. Further studies are also needed to determine the safety and efficacy of N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide in human subjects.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide involves the reaction of 4-fluoroaniline with 2-methoxybenzyl chloride in the presence of sodium hydride to obtain 4-(2-methoxyphenyl)-1-(4-fluorophenyl)piperazine. The resulting compound is then reacted with 3-chloropropanoic acid to obtain N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide. The purity of the compound is confirmed by using various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide has been studied for its potential therapeutic applications in various diseases such as depression, anxiety, and schizophrenia. It has been shown to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at the 5-HT1A receptor. N-(4-fluorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide has also been studied as a potential treatment for neuropathic pain and has shown promising results in preclinical studies.